Miglitol-d4 Hydrochloride

• CAS RN: 1346597-27-0
• Molecular Formula: C₈H₁₄D₄ClNO₅
• Molecular Weight: 247.71
• synonyms: 2R,3R,4R,5S)-1-(2-Hydroxyethyl-d4)-2-(hydroxymethyl)-3,4,5-piperidinetriol Hydrochloride; [2R-(2α,3β,4α,5β)]-1-(2-Hydroxyethyl-d4)-2-(hydroxymethyl)-_x000B_3,4,5-piperidinetrio Hydrochloride; BAY 1099-d4; BAY-m 1099-d4; Diastabol-d4; Glyset-d4; N-(2-Hydrox

Description

Miglitol-d4 Hydrochloride is a chemical compound that is used in scientific research to investigate the biochemical and physiological effects of the drug. It is a deuterated derivative of miglitol hydrochloride, a medication used to treat type 2 diabetes. Miglitol-d4 Hydrochloride is a stable isotope-labeled compound that is used in metabolic studies and pharmacological research.

Mechanism Of Action

Miglitol hydrochloride is an alpha-glucosidase inhibitor that works by inhibiting the enzymes that break down carbohydrates in the small intestine. This results in a slower absorption of glucose into the bloodstream, which helps to regulate blood sugar levels. Miglitol-d4 Hydrochloride is used to investigate the mechanism of action of the drug and to identify potential targets for drug development.

Biochemical And Physiological Effects

Miglitol-d4 Hydrochloride has been shown to have similar biochemical and physiological effects as miglitol hydrochloride. It inhibits the alpha-glucosidase enzymes in the small intestine, which leads to a delay in the absorption of glucose into the bloodstream. This results in a decrease in postprandial glucose levels and an improvement in glycemic control.

Advantages And Limitations For Lab Experiments

The use of Miglitol-d4 Hydrochloride in scientific research has several advantages. It is a stable isotope-labeled compound that allows for accurate metabolic tracing studies. It is also a well-established compound that has been used in numerous studies, which makes it a reliable tool for investigating the pharmacological properties of miglitol hydrochloride.
However, there are also some limitations to the use of Miglitol-d4 Hydrochloride in lab experiments. It is a relatively expensive compound, which may limit its use in some research settings. Additionally, the use of deuterated solvents and reagents may introduce some variability into the results, which should be taken into account when interpreting the data.

Future Directions

There are several future directions for research on Miglitol-d4 Hydrochloride. One area of research is the development of new alpha-glucosidase inhibitors that have improved pharmacological properties. Another area of research is the investigation of the metabolic pathways of miglitol hydrochloride and the identification of potential drug targets. Additionally, the use of Miglitol-d4 Hydrochloride in clinical studies may help to further elucidate the pharmacological properties of miglitol hydrochloride and its potential use in the treatment of type 2 diabetes.

Synthesis Methods

Miglitol-d4 Hydrochloride is synthesized by reacting the deuterated precursor compound with hydrochloric acid. The synthesis process involves the use of deuterated solvents and reagents to ensure the purity and stability of the final product. The synthesis method is well-established and has been used in numerous studies.

Scientific Research Applications

Miglitol-d4 Hydrochloride is used in scientific research to investigate the metabolic pathways and pharmacological properties of miglitol hydrochloride. It is used in metabolic studies to trace the fate of the drug in vivo and in vitro. It is also used in pharmacological studies to investigate the mechanism of action and the biochemical and physiological effects of the drug.